Cas no 174732-61-7 (2-Amino-3-(3-ethoxyphenyl)propanoic acid)

• Product Name: 2-Amino-3-(3-ethoxyphenyl)propanoic acid
• CAS No: 174732-61-7
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 1057675
• PubChem ID: 3573317
• Update Time: 2025-11-01

2-Amino-3-(3-ethoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(3-ethoxyphenyl)propanoic acid
• DL-3-Ethoxyphenylalanine
• Phenylalanine, 3-ethoxy- (9CI)
• 3-Ethoxy-DL-phenylalanine
• CS-0344502
• SCHEMBL2777702
• DB-319252
• A50338
• EN300-1847154
• 174732-61-7
• 3-ethoxyphenylalanine
• DTXSID901314980

• Inchi： 1S/C11H15NO3/c1-2-15-9-5-3-4-8(6-9)7-10(12)11(13)14/h3-6,10H,2,7,12H2,1H3,(H,13,14)
• InChI Key： SEYVYCRBBASCRX-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(=C1)CC(C(=O)O)N

Computed Properties

• Exact Mass: 209.10525
• Monoisotopic Mass: 209.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6A^2
• XLogP3: -1.1

Experimental Properties

• PSA: 72.55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-3-(3-ethoxyphenyl)propanoic acid

Professional Introduction to 2-Amino-3-(3-ethoxyphenyl)propanoic acid (CAS No. 174732-61-7)

2-Amino-3-(3-ethoxyphenyl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 174732-61-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif comprising an amino group, a propanoic acid moiety, and an ethoxyphenyl substituent, exhibits promising characteristics that make it a valuable candidate for further investigation in drug discovery and material science applications.

The molecular structure of 2-amino-3-(3-ethoxyphenyl)propanoic acid can be described as a racemic mixture of enantiomers, each possessing distinct stereochemical properties that may influence its biological activity. The presence of the amino group at the second carbon atom and the ethoxyphenyl group at the third carbon introduces a degree of complexity that is often exploited in medicinal chemistry to modulate receptor binding affinities and pharmacokinetic profiles. This structural configuration is particularly intriguing because it allows for fine-tuning of physicochemical properties such as solubility, metabolic stability, and cell membrane permeability.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-amino-3-(3-ethoxyphenyl)propanoic acid due to its structural similarity to known bioactive molecules. For instance, derivatives of this compound have been investigated for their potential role in inhibiting specific enzyme targets that are implicated in various diseases, including inflammatory disorders and metabolic syndromes. The ethoxyphenyl moiety, in particular, has been shown to enhance binding interactions with certain protein receptors, making it a valuable scaffold for designing novel therapeutic agents.

One of the most compelling aspects of 2-amino-3-(3-ethoxyphenyl)propanoic acid is its versatility in synthetic chemistry. The compound serves as a versatile building block for constructing more complex molecules through various functional group transformations. For example, its amino group can be readily modified via acylation or amidation reactions to introduce additional pharmacophores, while the carboxylic acid functionality can be esterified or activated for further derivatization. These synthetic attributes make it an attractive candidate for library synthesis programs aimed at identifying novel drug candidates.

Recent advances in computational chemistry have also contributed to a deeper understanding of the pharmacological properties of 2-amino-3-(3-ethoxyphenyl)propanoic acid. Molecular docking studies have revealed that this compound can interact with several biological targets with high affinity, suggesting its potential as a lead compound for drug development. Furthermore, quantum mechanical calculations have provided insights into its electronic structure and reactivity, which are crucial for optimizing its chemical properties and improving its bioavailability.

The synthesis of 2-amino-3-(3-ethoxyphenyl)propanoic acid has been optimized through multiple pathways, each offering distinct advantages in terms of yield, purity, and scalability. One common approach involves the condensation of 3-hydroxybutanoic acid with 3-methoxybenzaldehyde under basic conditions, followed by hydrolysis and decarboxylation to yield the desired product. Alternatively, asymmetric synthesis techniques have been employed to produce enantiomerically pure forms of this compound, which are essential for evaluating its stereochemical specificity in biological systems.

In conclusion, 2-amino-3-(3-ethoxyphenyl)propanoic acid (CAS No. 174732-61-7) represents a promising chemical entity with significant potential in pharmaceutical research and development. Its unique structural features, synthetic accessibility, and pharmacological relevance make it an attractive candidate for further exploration in drug discovery programs. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.